Cas no 446286-73-3 (5-BROMO-3-METHOXY-N-METHYLPYRAZIN-2-AMINE)

• Product Name: 5-BROMO-3-METHOXY-N-METHYLPYRAZIN-2-AMINE
• CAS No: 446286-73-3
• MF: C₆H₈BrN₃O
• MW: 218.051219940186
• CID: 2198966
• PubChem ID: 59694065
• Update Time: 2025-06-14

5-BROMO-3-METHOXY-N-METHYLPYRAZIN-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-3-METHOXY-N-METHYLPYRAZIN-2-AMINE
• MB19790
• DTXSID901271069
• EN300-7720188
• N11685
• 446286-73-3
• SCHEMBL2628997
• 5-Bromo-3-methoxy-N-methyl-2-pyrazinamine

• Inchi： 1S/C6H8BrN3O/c1-8-5-6(11-2)10-4(7)3-9-5/h3H,1-2H3,(H,8,9)
• InChI Key： WMUHXFDYJJVMNX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=N1)OC)NC

Computed Properties

• Exact Mass: 216.98507g/mol
• Monoisotopic Mass: 216.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47Ų

Additional information on 5-BROMO-3-METHOXY-N-METHYLPYRAZIN-2-AMINE

Recent Advances in the Study of 5-BROMO-3-METHOXY-N-METHYLPYRAZIN-2-AMINE (CAS: 446286-73-3)

5-BROMO-3-METHOXY-N-METHYLPYRAZIN-2-AMINE (CAS: 446286-73-3) is a pyrazine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current research endeavors.

The synthesis of 5-BROMO-3-METHOXY-N-METHYLPYRAZIN-2-AMINE has been optimized in recent years to improve yield and purity, which are critical for its application in pharmaceutical research. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency. These methodological advancements have facilitated its use in high-throughput screening and structure-activity relationship (SAR) studies, where it serves as a scaffold for the development of new bioactive molecules.

One of the most promising areas of research involving 5-BROMO-3-METHOXY-N-METHYLPYRAZIN-2-AMINE is its potential as an inhibitor of specific enzymatic pathways. Recent studies have demonstrated its efficacy in modulating the activity of kinases and other enzymes involved in signal transduction, which are often dysregulated in diseases such as cancer and inflammatory disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory effects against a subset of tyrosine kinases, suggesting its utility in targeted cancer therapies.

In addition to its enzymatic inhibition properties, 5-BROMO-3-METHOXY-N-METHYLPYRAZIN-2-AMINE has also been investigated for its antimicrobial potential. Preliminary findings indicate that it possesses activity against certain Gram-positive bacteria, making it a candidate for the development of new antibiotics. Researchers are currently exploring its mechanism of action and optimizing its chemical structure to enhance its antimicrobial efficacy while minimizing toxicity.

Despite these promising developments, challenges remain in the clinical translation of 5-BROMO-3-METHOXY-N-METHYLPYRAZIN-2-AMINE. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 5-BROMO-3-METHOXY-N-METHYLPYRAZIN-2-AMINE (CAS: 446286-73-3) represents a versatile and valuable compound in the realm of chemical biology and drug discovery. Its diverse biological activities and potential applications underscore the importance of continued research in this area. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its therapeutic potential in various disease models.